Cas no 2770488-06-5 (4-[(Benzyloxy)carbonyl]-1-ethylpiperazine-2-carboxylic acid)

4-[(Benzyloxy)carbonyl]-1-ethylpiperazine-2-carboxylic acid is a piperazine derivative featuring a benzyloxycarbonyl (Cbz) protecting group and a carboxylic acid functionality. This compound is primarily utilized in peptide synthesis and medicinal chemistry as a versatile intermediate, offering selective reactivity for further functionalization. The Cbz group provides stability under acidic conditions while allowing deprotection under mild hydrogenolysis, making it suitable for stepwise synthetic strategies. The ethyl substitution at the 1-position enhances solubility in organic solvents, facilitating purification and handling. Its structural features make it valuable for constructing complex heterocycles or modifying pharmacophores in drug discovery. The carboxylic acid moiety enables coupling reactions, expanding its utility in building tailored molecular architectures.
4-[(Benzyloxy)carbonyl]-1-ethylpiperazine-2-carboxylic acid structure
2770488-06-5 structure
Product Name:4-[(Benzyloxy)carbonyl]-1-ethylpiperazine-2-carboxylic acid
CAS No:2770488-06-5
MF:C15H20N2O4
MW:292.330304145813
CID:6207344
PubChem ID:165992163
Update Time:2025-06-13

4-[(Benzyloxy)carbonyl]-1-ethylpiperazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-37397271
    • 4-[(benzyloxy)carbonyl]-1-ethylpiperazine-2-carboxylic acid
    • 2770488-06-5
    • 4-[(Benzyloxy)carbonyl]-1-ethylpiperazine-2-carboxylic acid
    • Inchi: 1S/C15H20N2O4/c1-2-16-8-9-17(10-13(16)14(18)19)15(20)21-11-12-6-4-3-5-7-12/h3-7,13H,2,8-11H2,1H3,(H,18,19)
    • InChI Key: ZQJVZQPEZKLMOB-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C(N1CCN(CC)C(C(=O)O)C1)=O

Computed Properties

  • Exact Mass: 292.14230712g/mol
  • Monoisotopic Mass: 292.14230712g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 369
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 70.1Ų

4-[(Benzyloxy)carbonyl]-1-ethylpiperazine-2-carboxylic acid Pricemore >>

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4-[(Benzyloxy)carbonyl]-1-ethylpiperazine-2-carboxylic acid Related Literature

Additional information on 4-[(Benzyloxy)carbonyl]-1-ethylpiperazine-2-carboxylic acid

Recent Advances in the Study of 4-[(Benzyloxy)carbonyl]-1-ethylpiperazine-2-carboxylic acid (CAS: 2770488-06-5)

The compound 4-[(Benzyloxy)carbonyl]-1-ethylpiperazine-2-carboxylic acid (CAS: 2770488-06-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique piperazine backbone and benzyloxycarbonyl protecting group, serves as a critical intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential applications in drug development, particularly in the design of protease inhibitors and modulators of central nervous system (CNS) targets.

One of the key findings from recent research is the role of 4-[(Benzyloxy)carbonyl]-1-ethylpiperazine-2-carboxylic acid in the synthesis of novel peptide-based therapeutics. Researchers have utilized this compound as a building block for the development of inhibitors targeting enzymes such as HIV-1 protease and matrix metalloproteinases (MMPs). The presence of the ethylpiperazine moiety enhances the compound's ability to interact with the active sites of these enzymes, thereby improving binding affinity and selectivity.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists demonstrated the efficacy of derivatives of 4-[(Benzyloxy)carbonyl]-1-ethylpiperazine-2-carboxylic acid in inhibiting the replication of HIV-1 in vitro. The study highlighted the compound's potential as a scaffold for the development of next-generation antiviral agents. Additionally, the benzyloxycarbonyl group was found to play a crucial role in protecting the piperazine ring during synthetic processes, ensuring high yields and purity of the final products.

Another area of interest is the application of this compound in CNS drug discovery. Recent preclinical studies have shown that modifications to the ethylpiperazine core can lead to compounds with enhanced blood-brain barrier (BBB) permeability. This property is particularly valuable for the development of treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's. Researchers are currently investigating the pharmacokinetic and pharmacodynamic profiles of these derivatives to optimize their therapeutic potential.

Despite these promising developments, challenges remain in the large-scale synthesis and optimization of 4-[(Benzyloxy)carbonyl]-1-ethylpiperazine-2-carboxylic acid derivatives. Issues such as stereochemical control and metabolic stability are areas of active research. Future studies are expected to focus on improving the synthetic routes and exploring new applications in targeted drug delivery systems.

In conclusion, 4-[(Benzyloxy)carbonyl]-1-ethylpiperazine-2-carboxylic acid (CAS: 2770488-06-5) represents a versatile and valuable intermediate in pharmaceutical research. Its unique structural features and demonstrated bioactivity make it a promising candidate for the development of novel therapeutics. Continued research in this area is likely to yield significant advancements in drug discovery and development.

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